1-(Tetrahydropyrimidin-1-yl)ethanone
Overview
Description
Synthesis Analysis
While there isn’t specific information on the synthesis of “1-(Tetrahydropyrimidin-1-yl)ethanone”, there are studies on the synthesis of related compounds. For instance, imidazole, a five-membered heterocyclic moiety, has been synthesized using glyoxal and ammonia . Another study discusses the stereoselective synthesis of tetrahydropyrimidin-2(1H)-ones .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly mentioned in the available resources .Safety and Hazards
Mechanism of Action
Target of Action
1-(Tetrahydropyrimidin-1-yl)ethanone is a derivative of tetrahydropyrimidinones, which are known for their pharmacological activity . Tetrahydropyrimidinones predominantly have an inhibitory effect on various enzymes, such as HIV protease, dihydroorotase, topoisomerase I, and TNF-α converting enzyme . Therefore, these enzymes can be considered as the primary targets of this compound.
Mode of Action
Based on the known inhibitory effects of tetrahydropyrimidinones on various enzymes, it can be inferred that this compound likely interacts with its targets (the enzymes) and inhibits their activity . This inhibition could result in changes to the normal functioning of these enzymes, potentially altering biochemical processes within the cell.
Biochemical Pathways
The biochemical pathways affected by this compound would depend on the specific enzymes it inhibits. For instance, if it inhibits HIV protease, it could affect the life cycle of the HIV virus . If it inhibits dihydroorotase, it could impact the pyrimidine synthesis pathway . The downstream effects of these alterations would depend on the specific roles these pathways play in cellular function and homeostasis.
Result of Action
The molecular and cellular effects of this compound’s action would depend on the specific enzymes it inhibits and the biochemical pathways these enzymes are involved in. For example, if it inhibits HIV protease, it could prevent the maturation of HIV particles, thereby inhibiting the replication of the virus .
Properties
IUPAC Name |
1-(1,3-diazinan-1-yl)ethanone |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c1-6(9)8-4-2-3-7-5-8/h7H,2-5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TUQCQDGVISPJNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCNC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901276419 |
Source
|
| Record name | 1-(Tetrahydro-1(2H)-pyrimidinyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901276419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1198795-16-2 |
Source
|
| Record name | 1-(Tetrahydro-1(2H)-pyrimidinyl)ethanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1198795-16-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(Tetrahydro-1(2H)-pyrimidinyl)ethanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901276419 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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